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Compound of Interest

Compound Name: Trestolone Acetate

Cat. No.: B1199451

Trestolone Acetate: A Comprehensive Technical
Guide

An In-depth Analysis of its Molecular Structure and
Chemical Properties for Researchers, Scientists,
and Drug Development Professionals

Trestolone Acetate, also known by its developmental code names CDB-903 and NSC-69948,
Is a potent synthetic anabolic-androgenic steroid (AAS) derived from nandrolone (19-
nortestosterone).[1][2] First described in 1963, it is the C17[3 acetate ester of its parent
compound, trestolone (7a-methyl-19-nortestosterone or MENT).[2][3] While it has never been
marketed for clinical use, its unique chemical properties and significant anabolic activity have
made it a subject of considerable interest in biomedical and endocrinological research.[3] This
technical guide provides a detailed overview of the molecular structure, chemical properties,
and relevant biological pathways of Trestolone Acetate.

Molecular Structure and Identification

Trestolone Acetate possesses a steroidal framework based on the estrane skeleton. The key
structural feature that distinguishes it from nandrolone is the presence of a methyl group at the
7a0-position. This modification significantly enhances its biological activity.

Table 1: Molecular Identification of Trestolone Acetate
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Identifier Value
[(TR,8R,9S,10R,13S,14S,17S)-7,13-dimethyl-3-
oxo0-2,6,7,8,9,10,11,12,14,15,16,17-

IUPAC Name
dodecahydro-1H-cyclopenta[a]phenanthren-17-
yl] acetate

CAS Number 6157-87-5

Chemical Formula C21H3003

Synonyms

7a-methyl-19-nortestosterone 17(3-acetate,
MENT acetate, Orgasteron acetate, U-15614

InChl Key

[IVCRCPJOLWECJU-XQVQQVTHSA-N

Physicochemical Properties

The physicochemical properties of Trestolone Acetate are crucial for its formulation, delivery,

and pharmacokinetic profile.

Table 2: Physicochemical Data for Trestolone Acetate

Property Value Source(s)
Molecular Weight 330.47 g/mol
White to yellowish crystalline
Appearance
powder
Melting Point 111-114 °C
N ) 447.6 £ 45.0 °C (Predicted) at
Boiling Point
760 mmHg
Density 1.11 + 0.1 g/cm3 (Predicted)
. DMF: 30 mg/mLDMSO: 25
Solubility

mg/mLEthanol: 30 mg/mL

pKa (Strongest Basic)

-0.88 (Predicted)
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Experimental Protocols
Synthesis of Trestolone Acetate

A common method for the synthesis of Trestolone Acetate involves the 1,4-conjugate addition
of a methyl group to a dienone precursor, 6-dehydro-19-nortestosterone acetate. The following
is a general protocol based on available literature:

Materials:

6-dehydro-19-nortestosterone acetate

o Methylmagnesium chloride in tetrahydrofuran (THF)
o Copper (Il) acetate

o Tetrahydrofuran (THF)

e Hydrochloric acid

e Heptane

o Ammonium hydroxide solution (25%)

o Tert-butyl methyl ether

 Purified water

Procedure:

o Aslurry of 6-dehydro-19-nortestosterone acetate and anhydrous copper (ll) acetate is
prepared in tetrahydrofuran and cooled to between -45°C and -35°C.

o A solution of methylmagnesium chloride in THF is slowly added to the cooled slurry while
maintaining the temperature between -45°C and -35°C over a period of at least three hours.

e The reaction progress is monitored by High-Performance Liquid Chromatography (HPLC).
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Upon completion, the reaction is quenched by the addition of 37% hydrochloric acid, keeping
the temperature below 10°C.

The mixture is maintained at this temperature for approximately 30 minutes.

Water is slowly added, followed by heptane, and the mixture is allowed to warm to room
temperature.

The aqueous layer is separated, and the product is extracted with heptane.

The combined organic extracts are washed with a 25% ammonium hydroxide solution and
then with purified water.

The solvent is distilled under atmospheric pressure until a concentrated volume remains.

Tert-butyl methyl ether is added to the concentrate, and the mixture is cooled to induce
crystallization of Trestolone Acetate.

The product is isolated by filtration and dried at 40-50°C.
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Experimental Workflow for Trestolone Acetate Synthesis
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Androgen Receptor Signaling Pathway of Trestolone
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Negative Feedback of Trestolone on the HPG Axis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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